Cas no 78368-54-4 (Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI))

• Product Name: Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• CAS No: 78368-54-4
• MF: C₂₂H₃₂O₉
• MW: 440.484087944031
• CID: 552910
• PubChem ID: 44559327
• Update Time: 2025-04-19

Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-3,4,8,15-tetrol,12,13-epoxy-, 15-acetate 8-(3-hydroxy-3-methylbutanoate), (3a,4b,8a)- (9CI)
• 3'-hydroxy HT-2 toxin
• CHEMBL486001
• 3'-HYDROXY-TOXIN HT-2
• Trichothec-9-ene-3,4,8,15-tetrol, 12,13-epoxy-, 15-acetate 8-(3-hydroxy-3-methylbutanoate), (3-alpha,4-beta,8-alpha)-
• 19-HO-HT-2 toxin
• DTXSID501021333
• TC3 toxin
• Q27896356
• NAE258M59Q
• 78368-54-4
• UNII-NAE258M59Q
• TRICHOTHEC-9-ENE-3,4,8,15-TETROL, 12,13-EPOXY-, 15-ACETATE 8-(3-HYDROXY-3-METHYLBUTANOATE), (3.ALPHA.,4.BETA.,8.ALPHA.)-
• TC 3

• Inchi： 1S/C22H32O9/c1-11-6-14-21(9-28-12(2)23,7-13(11)30-15(24)8-19(3,4)27)20(5)17(26)16(25)18(31-14)22(20)10-29-22/h6,13-14,16-18,25-27H,7-10H2,1-5H3/t13-,14+,16+,17+,18+,20+,21+,22-/m0/s1
• InChI Key： OJBCMLLFVXXDGS-QDSVCGCGSA-N
• SMILES： O1C[C@]21[C@H]1[C@@H]([C@H]([C@]2(C)[C@@]2(COC(C)=O)C[C@@H](C(C)=C[C@H]2O1)OC(CC(C)(C)O)=O)O)O

Computed Properties

• Exact Mass: 440.205
• Monoisotopic Mass: 440.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2
• XLogP3: -1

Experimental Properties

• Density: 1.36
• Boiling Point: 596.4°Cat760mmHg
• Flash Point: 202.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes